Cas no 97228-60-9 (Methyl 2-octylacetoacetate)
Methyl 2-octylacetoacetate structure
Product Name:Methyl 2-octylacetoacetate
CAS No:97228-60-9
MF:C13H24O3
MW:228.327864646912
CID:61888
PubChem ID:10105178
Update Time:2025-04-18
Methyl 2-octylacetoacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-octylacetoacetate
- 2-Acetyldecanoic acid methyl ester
- methyl 2-acetyldecanoate
- methyl (RS)-2-octyl-3-oxobutyrate
- methyl 2-n-octylacetoacetate
- LDLMUYNNJGCHEN-UHFFFAOYSA-N
- 97228-60-9
- SCHEMBL7635540
- Methyl2-Octylacetoacetate
- DTXSID60435692
-
- Inchi： 1S/C13H24O3/c1-4-5-6-7-8-9-10-12(11(2)14)13(15)16-3/h12H,4-10H2,1-3H3
- InChI Key： LDLMUYNNJGCHEN-UHFFFAOYSA-N
- SMILES： O(C)C(C(C(C)=O)CCCCCCCC)=O
Computed Properties
- Exact Mass: 228.17300
- Monoisotopic Mass: 228.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 4.1
Experimental Properties
- Density: 0.935
- Boiling Point: 267 ºC
- Flash Point: 108 ºC
- Refractive Index: 1.438
- PSA: 43.37000
- LogP: 3.11520
Methyl 2-octylacetoacetate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl 2-octylacetoacetate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
97228-60-9 (Methyl 2-octylacetoacetate) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 6297-22-9(methyl 4-oxocyclohexane-1-carboxylate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 695-95-4(Methyl 3-oxocyclobutane-1-carboxylate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
